N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}biphenyl-4-amine

• Molecular Formula: C26H18N2OS
• Molecular Weight: 406.5 g/mol
• IUPAC Name: N-(4-phenylphenyl)-1-(5-quinolin-8-ylsulfanylfuran-2-yl)methanimine
• InChI: InChI=1S/C26H18N2OS/c1-2-6-19(7-3-1)20-11-13-22(14-12-20)28-18-23-15-16-25(29-23)30-24-10-4-8-21-9-5-17-27-26(21)24/h1-18H
• InChI Key: LNOBYJYYKCAIGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)N=CC3=CC=C(O3)SC4=CC=CC5=C4N=CC=C5

Description

N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}biphenyl-4-amine is a complex organic compound that features a quinoline moiety, a furan ring, and a biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}biphenyl-4-amine typically involves multiple steps:

Formation of the Quinoline Moiety: This can be achieved through the Skraup synthesis, where aniline derivatives react with glycerol and sulfuric acid in the presence of an oxidizing agent.

Synthesis of the Furan Ring: The furan ring can be synthesized via the Paal-Knorr synthesis, where 1,4-dicarbonyl compounds react in the presence of an acid catalyst.

Coupling Reactions: The quinoline and furan moieties are then coupled using a thiol group to form the quinolin-8-ylsulfanyl-furan intermediate.

Formation of the Biphenyl Structure: The biphenyl structure can be introduced through Suzuki coupling, where a boronic acid derivative reacts with a halogenated aromatic compound in the presence of a palladium catalyst.

Final Condensation: The final step involves the condensation of the quinolin-8-ylsulfanyl-furan intermediate with the biphenyl-4-amine under basic conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can target the imine group, converting it to an amine.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Electrophilic substitution reactions often require strong acids like sulfuric acid or Lewis acids like aluminum chloride.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Secondary amines.

Substitution: Nitro or halogenated derivatives of the aromatic rings.

Scientific Research Applications

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Potential as a fluorescent probe due to its unique structure.

Medicine: Investigated for its potential as an anticancer agent due to its ability to interact with DNA and proteins.

Industry: Used in the development of organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The compound exerts its effects through various mechanisms:

Molecular Targets: It can bind to DNA and proteins, disrupting their normal function.

Pathways Involved: The compound may induce apoptosis in cancer cells by activating caspases and other apoptotic pathways.

Comparison with Similar Compounds

Similar Compounds

• N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}aniline
• N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}naphthylamine

Uniqueness

N-{(E)-[5-(quinolin-8-ylsulfanyl)furan-2-yl]methylidene}biphenyl-4-amine is unique due to its combination of a quinoline moiety, a furan ring, and a biphenyl structure, which imparts distinct electronic and steric properties. This makes it particularly useful in applications requiring specific molecular interactions and stability.